Cas no 915234-91-2 (2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose)

2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose structure
915234-91-2 structure
Product Name:2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose
CAS No:915234-91-2
MF:C36H62O15
MW:734.868493556976
CID:2059288
Update Time:2025-04-21

2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose Chemical and Physical Properties

Names and Identifiers

    • 2-O-decanoyl-3-O-isobutyryl-1',3'-di-O-2-methylbutanoylsucrose
    • nicandrose A
    • (+)-Nicandrose A
    • Inchi: 1S/C36H62O15/c1-8-11-12-13-14-15-16-17-26(39)47-30-29(48-32(42)21(4)5)27(40)24(18-37)46-35(30)51-36(20-45-33(43)22(6)9-2)31(28(41)25(19-38)50-36)49-34(44)23(7)10-3/h21-25,27-31,35,37-38,40-41H,8-20H2,1-7H3
    • InChI Key: YFQNZOWYPJHOIM-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCC(OC1C(OC(C(C)C)=O)C(O)C(CO)OC1OC1(C(OC(C(CC)C)=O)C(O)C(CO)O1)COC(C(CC)C)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 51
  • XLogP3: 4.979
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd